2-((2-isopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-propan-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H20F3N5O3S/c1-10(2)15-25-16-14(18(30)28(4)19(31)27(16)3)17(26-15)32-9-13(29)24-12-7-5-6-11(8-12)20(21,22)23/h5-8,10H,9H2,1-4H3,(H,24,29)
• InChI Key: CAWKRAZBSWECBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C(=N1)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H20F3N5O3S
• Molecular Weight: 467.5 g/mol
• CAS No.: 863002-71-5

Description

2-((2-isopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H20F3N5O3S and its molecular weight is 467.47. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the mentioned compound, has been reported for selective ligands of the translocator protein (18 kDa), crucial for developing radioligands like DPA-714 for positron emission tomography (PET) imaging. DPA-714, designed with a fluorine atom, facilitates in vivo imaging to study neuroinflammatory processes, demonstrating the compound's application in neurology and radiopharmacy (Dollé et al., 2008).

Synthesis of Heterocyclic Compounds

The compound has been used as a key intermediate in the synthesis of various heterocyclic structures, showcasing its role in organic synthesis and medicinal chemistry. For instance, reactions involving this compound have led to the creation of new coumarin, pyridine, pyrrole, thiazole, pyrazolo[5,1-c]triazine, and aminopyrazole derivatives. These derivatives have shown antimicrobial activity, highlighting the compound's utility in developing new therapeutic agents (Bondock et al., 2008).

Novel Heterocyclic Synthesis

Another research application involves the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition. This process underscores the compound's flexibility and utility in creating diverse heterocyclic frameworks, essential for discovering new drugs and materials (Rahmouni et al., 2014).

Antimicrobial and Antitumor Activity

The compound has also been pivotal in synthesizing new heterocycles that incorporate an antipyrine moiety, demonstrating significant antimicrobial activity. Furthermore, some of these heterocycles have been evaluated for their antitumor activity, indicating the compound's potential in developing novel anticancer therapies (Bondock et al., 2008).